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Compound of Interest

Compound Name: NSC232003

Cat. No.: B10800919 Get Quote

Essential Safety and Handling Guide for
NSC232003
For Immediate Use by Laboratory Professionals

This document provides crucial safety and logistical information for handling the UHRF1

inhibitor, NSC232003. It is intended for researchers, scientists, and drug development

professionals to ensure safe laboratory practices and proper management of this chemical

compound. Adherence to these guidelines is essential for minimizing risks and ensuring the

integrity of experimental outcomes.

Chemical and Physical Properties
A summary of the key quantitative data for NSC232003 is presented below. This information is

critical for accurate experimental planning and safe handling.
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Property Value Source

CAS Number 1905453-18-0 [1][2][3]

Molecular Formula C₆H₇N₃O₃ [1][2]

Molecular Weight 169.14 g/mol

Appearance Solid

Purity ≥98% (HPLC)

Solubility

- Water: Soluble (e.g., 2

mg/mL, 17 mg/mL)- DMSO: <

1 mg/mL (insoluble or slightly

soluble) or 10 mM

Storage (Powder)
-20°C (3 years) or 4°C (2

years)

Storage (In Solvent)
-80°C (6 months) or -20°C (1

month)

Personal Protective Equipment (PPE)
While a specific, detailed Safety Data Sheet (SDS) for NSC232003 should be consulted for

definitive PPE requirements, the following standard laboratory PPE is strongly recommended

for handling this and similar chemical compounds.

Eye Protection: Chemical safety goggles or a face shield should be worn at all times to

protect against splashes.

Hand Protection: Chemically resistant gloves (e.g., nitrile) are mandatory. Inspect gloves for

any tears or punctures before use and change them frequently.

Body Protection: A standard laboratory coat must be worn. For procedures with a higher risk

of splashes, a chemically resistant apron over the lab coat is advised.

Respiratory Protection: If handling the powder outside of a certified chemical fume hood or if

aerosolization is possible, a NIOSH-approved respirator is necessary.
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Operational and Disposal Plans
Handling:

NSC232003 should be handled in a well-ventilated area, preferably within a chemical fume

hood, to minimize inhalation exposure.

Avoid direct contact with skin, eyes, and clothing.

Prevent the formation of dust and aerosols.

Use designated equipment and utensils for handling this compound.

Storage:

Store NSC232003 in a tightly sealed container in a cool, dry, and well-ventilated area.

Recommended storage for the solid powder is at -20°C for long-term stability.

Solutions of NSC232003 should be stored at -80°C or -20°C, as indicated in the table above.

Disposal:

Dispose of NSC232003 and any contaminated materials in accordance with all applicable

federal, state, and local environmental regulations.

Do not dispose of this chemical down the drain or in regular trash.

It should be treated as hazardous chemical waste and disposed of through a licensed waste

disposal company.

Consult the supplier-provided Safety Data Sheet (SDS) for specific disposal instructions.

Experimental Protocol: Cell-Based Assay for
DNMT1/UHRF1 Interaction
The following is a generalized protocol based on the known mechanism of action of

NSC232003, which involves the disruption of the DNMT1/UHRF1 interaction.
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Cell Culture: Culture U251 glioma cells (or other suitable cell lines) in the recommended

medium and conditions until they reach the desired confluence.

Compound Preparation: Prepare a stock solution of NSC232003 in an appropriate solvent

(e.g., water). Further dilute the stock solution in cell culture medium to achieve the desired

final concentrations (e.g., a range around the IC50 of 15 µM).

Cell Treatment: Aspirate the old medium from the cultured cells and replace it with the

medium containing the various concentrations of NSC232003. Include a vehicle control

(medium with the solvent but without NSC232003).

Incubation: Incubate the cells for a specified period (e.g., 4 hours).

Cell Lysis: After incubation, wash the cells with PBS and then lyse them using a suitable lysis

buffer to extract cellular proteins.

Proximity Ligation Assay (PLA): To assess the DNMT1/UHRF1 interaction, a proximity

ligation assay can be performed according to the manufacturer's instructions. This technique

allows for the in-situ detection of protein-protein interactions.

Data Analysis: Quantify the PLA signal to determine the extent of the DNMT1/UHRF1

interaction in the presence of different concentrations of NSC232003 compared to the

vehicle control.

Signaling Pathway
NSC232003 acts by inhibiting the UHRF1 protein, which plays a critical role in the maintenance

of DNA methylation. The diagram below illustrates the UHRF1-mediated DNA methylation

pathway and the point of inhibition by NSC232003.
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Caption: UHRF1-mediated DNA methylation pathway and NSC232003 inhibition.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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